Cas no 6315-71-5 ( )
structure
Product Name:
CAS No:6315-71-5
MF:C20H12Cl2O
MW:339.214683532715
CID:958931
PubChem ID:228251
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 1,3-bis(4-chlorophenyl)-2-benzofuran
- 1,3-bis-(4-chloro-phenyl)-5-phenyl-4,5-dihydro-1H-pyrazole
- 1,3-bis-(4-chloro-phenyl)-isobenzofuran
- 1,3-Bis-(4-chlor-phenyl)-5-phenyl-4,5-dihydro-1H-pyrazol
- 1,3-Bis-(4-chlor-phenyl)-isobenzofuran
- 5N-755
- AC1MJVGE
- Bionet1_003164
- CTK2H2443
- HMS577K06
- NSC21010
- 6315-71-5
- DTXSID30979134
- SCHEMBL8763513
- NSC-21010
-
-
- Inchi: 1S/C20H12Cl2O/c21-15-9-5-13(6-10-15)19-17-3-1-2-4-18(17)20(23-19)14-7-11-16(22)12-8-14/h1-12H
- InChI Key: XEKONIYEODUVHB-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C1=C2C=CC=CC2=C(C2C=CC(=CC=2)Cl)O1
Computed Properties
- Exact Mass: 338.02666
- Monoisotopic Mass: 338.027
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.8
- Topological Polar Surface Area: 13.1Ų
Experimental Properties
- Density: 1.3
- Boiling Point: 483.1°C at 760 mmHg
- Flash Point: 245.9°C
- Refractive Index: 1.652
- PSA: 13.14
- LogP: 7.07360
Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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